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Compound of Interest

Compound Name: GSK840

Cat. No.: B10814840

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selective RIPK3 inhibitor, GSK840, with a
focus on its cross-reactivity with the closely related kinase, RIPK1. The information presented
is supported by experimental data to aid researchers in evaluating its suitability for their
studies.

Executive Summary

GSK8440 is a potent and highly selective inhibitor of Receptor-Interacting Protein Kinase 3
(RIPK3), a key regulator of necroptosis.[1][2][3] Experimental evidence demonstrates that
GSK840 has minimal to no cross-reactivity with RIPK1, another critical kinase in the
necroptosis pathway. This high selectivity makes GSK840 a valuable tool for specifically
dissecting the role of RIPKS3 in cellular signaling and disease models.

Quantitative Data Comparison

The following table summarizes the inhibitory activity of GSK840 against human RIPK3 and
RIPK1.
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Compound Target Kinase Assay Type IC50 (nM) Reference
Kinase Activity

GSK840 RIPK3 0.3 [1]
Assay

Binding Assay 0.9 [1]

] o No significant
Kinase Activity o
GSK840 RIPK1 inhibition [4]
Assay
observed

Signaling Pathways

The necroptosis signaling cascade is a regulated cell death pathway initiated by various stimuli,
including TNF-a. Both RIPK1 and RIPK3 are central to this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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